Cas no 1797334-84-9 (N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-oxo-1H-quinoline-4-carboxamide)

N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-oxo-1H-quinoline-4-carboxamide is a synthetic organic compound featuring a quinoline core fused with a thiazole moiety, exhibiting potential as an intermediate or active pharmaceutical ingredient (API). Its structural complexity, combining a 2-oxo-1H-quinoline scaffold with a 2-methylthiazole substituent, suggests utility in medicinal chemistry, particularly in targeting kinase inhibition or other biologically relevant pathways. The compound's distinct heterocyclic framework may confer selectivity and binding affinity in drug discovery applications. Its synthesis and purity are critical for research purposes, ensuring reproducibility in pharmacological studies. Further characterization of its physicochemical properties and biological activity would be necessary to define its specific advantages in therapeutic development.

N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-oxo-1H-quinoline-4-carboxamide structure

1797334-84-9 structure

Product Name:N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-oxo-1H-quinoline-4-carboxamide

CAS No:1797334-84-9

MF:C₂₀H₁₅N₃O₂S

MW:361.417002916336

CID:5371709

Update Time:2025-11-01

N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-oxo-1H-quinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-oxo-1H-quinoline-4-carboxamide
- Inchi： 1S/C20H15N3O2S/c1-12-21-18(11-26-12)14-7-3-5-9-17(14)23-20(25)15-10-19(24)22-16-8-4-2-6-13(15)16/h2-11H,1H3,(H,22,24)(H,23,25)
- InChI Key： WEUKNWJRMTUGJO-UHFFFAOYSA-N
- SMILES： N1C2=C(C=CC=C2)C(C(NC2=CC=CC=C2C2=CSC(C)=N2)=O)=CC1=O

N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-oxo-1H-quinoline-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6469-1063-2μmol	2-hydroxy-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]quinoline-4-carboxamide	1797334-84-9	90%+	2μl	$57.0	2023-04-25
Life Chemicals	F6469-1063-5μmol	2-hydroxy-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]quinoline-4-carboxamide	1797334-84-9	90%+	5μl	$63.0	2023-04-25
Life Chemicals	F6469-1063-10μmol	2-hydroxy-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]quinoline-4-carboxamide	1797334-84-9	90%+	10μl	$69.0	2023-04-25
Life Chemicals	F6469-1063-20μmol	2-hydroxy-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]quinoline-4-carboxamide	1797334-84-9	90%+	20μl	$79.0	2023-04-25
Life Chemicals	F6469-1063-1mg	2-hydroxy-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]quinoline-4-carboxamide	1797334-84-9	90%+	1mg	$54.0	2023-04-25
Life Chemicals	F6469-1063-2mg	2-hydroxy-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]quinoline-4-carboxamide	1797334-84-9	90%+	2mg	$59.0	2023-04-25
Life Chemicals	F6469-1063-3mg	2-hydroxy-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]quinoline-4-carboxamide	1797334-84-9	90%+	3mg	$63.0	2023-04-25
Life Chemicals	F6469-1063-4mg	2-hydroxy-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]quinoline-4-carboxamide	1797334-84-9	90%+	4mg	$66.0	2023-04-25
Life Chemicals	F6469-1063-5mg	2-hydroxy-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]quinoline-4-carboxamide	1797334-84-9	90%+	5mg	$69.0	2023-04-25
Life Chemicals	F6469-1063-10mg	2-hydroxy-N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]quinoline-4-carboxamide	1797334-84-9	90%+	10mg	$79.0	2023-04-25

N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-oxo-1H-quinoline-4-carboxamide Related Literature

1. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
2. Enabling non-flammable Li-metal batteries via electrolyte functionalization and interface engineering†

Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
3. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

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4. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

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Additional information on N-[2-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-oxo-1H-quinoline-4-carboxamide

N-[2-(2-Methyl-1,3-Thiazol-4-yl)Phenyl]-2-Oxo-1H-Quinoline-4-Carboxamide: A Comprehensive Overview

N-[2-(2-Methyl-1,3-thiazol-4-yl)phenyl]-2-oxo-1H-quinoline-4-carboxamide (CAS No. 1797334-84-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a quinoline core with a thiazole moiety, making it a promising candidate for various applications in drug discovery and materials science. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and potential uses.

The quinoline framework, a heterocyclic aromatic system, has long been recognized for its versatility in organic synthesis. In this compound, the quinoline ring is substituted at the 4-position with a carboxamide group, which introduces additional functional diversity. The presence of the thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, adds another layer of complexity to the molecule's structure. The thiazole moiety is further substituted with a methyl group at the 2-position, which may influence the compound's electronic properties and reactivity.

Recent studies have focused on the synthesis of this compound using advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield and purity of the compound but also opened new avenues for exploring its structural analogs. For instance, researchers have investigated the impact of substituent variations on the molecule's physicochemical properties, such as solubility, stability, and bioavailability.

The pharmacological activity of N-[2-(2-Methyl-1,3-thiazol-4-yl)phenyl]-2-oxo-1H-quinoline-4-carboxamide has been a focal point of recent research. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. Computational studies using molecular docking and dynamics simulations have provided insights into its binding modes and interactions with target proteins.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its aromaticity and conjugated system make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have explored its electronic properties through cyclic voltammetry and UV-vis spectroscopy, revealing its potential for applications in optoelectronic devices.

Despite these advancements, challenges remain in fully harnessing the potential of N-[2-(2-Methyl-1,3-thiazol-4-yphenyl]-2-oxyoquinoline-carboxamide. Issues such as scalability of synthesis, optimization of bioavailability, and long-term toxicity need to be addressed before it can be translated into clinical or industrial applications. Collaborative efforts between chemists, biologists, and engineers are essential to overcome these barriers.

In conclusion, N-[2-(2-Methyl-1,3-thiazol-yphenyl]-quionline-carboxamide (CAS No. 1797334849) represents a compelling example of how structural diversity can lead to multifaceted applications in modern science. With ongoing research and innovation, this compound holds the potential to make significant contributions to both therapeutic development and materials engineering.